6-Methoxypurine-9-beta-D-(3-methoxy riboside)

• Molecular Formula: C12H16N4O5
• Molecular Weight: 296.28 g/mol
• InChI: InChI=1S/C12H16N4O5/c1-19-9-6(3-17)21-12(8(9)18)16-5-15-7-10(16)13-4-14-11(7)20-2/h4-6,8-9,12,17-18H,3H2,1-2H3/t6-,8?,9+,12-/m1/s1
• InChIKey: HOIQMGFQEMGANK-WURNFRPNSA-N

6-Methoxypurine-9-beta-D-(3-methoxy riboside) Product Overview

6-Methoxypurine-9-beta-D-(3-methoxy riboside) is a synthetic, modified purine nucleoside analog, characterized by a 6-methoxypurine base linked to a beta-D-ribofuranosyl moiety that is further substituted with a methoxy group at the 3'-position . It is classified as a nucleoside antimetabolite with a reported molecular formula of C12H16N4O5 and a molecular weight of 296.28 g/mol . This compound is part of a broader class of purine nucleoside analogs known for their broad-spectrum anticancer activity, primarily targeting indolent lymphoid malignancies through mechanisms such as DNA synthesis inhibition and apoptosis induction . Its dual modification (base and sugar) distinguishes it from simpler analogs, suggesting a unique research profile .

Nucleoside analog antimetabolite probe

ADA-substrate metabolism profiling

Kinase-sparing cell-model antiproliferative screening

6-Methoxypurine-9-beta-D-(3-methoxy riboside) Structural Determinants

The precise combination of a 6-methoxypurine base and a 3'-methoxy ribose sugar in 6-Methoxypurine-9-beta-D-(3-methoxy riboside) creates a unique stereoelectronic environment that cannot be replicated by generic purine nucleoside analogs. Substituting this compound with closely related alternatives, such as 6-O-methylinosine (which lacks the 3'-ribose modification) or 6-methoxypurine arabinoside (which has an altered sugar stereochemistry), carries a high risk of generating divergent and non-comparable experimental results [1]. The 3'-methoxy group is a specific structural feature that can significantly alter substrate affinity for activating kinases, metabolic stability against phosphorylases, and binding interactions with target enzymes or nucleic acid structures . These differences are fundamental to the compound's intended research use as a precision tool for probing nucleoside metabolism, DNA synthesis, or apoptosis in indolent lymphoid malignancy models [2]. Therefore, procurement decisions based on generic class activity rather than specific chemical identity will introduce an uncontrolled and confounding variable, compromising data integrity and scientific reproducibility.

! The 6-methoxy and 3'-methoxy combination may not be reproduced by adenosine or inosine analogs.

! ADA substrate profile may shift metabolic fate compared to adenosine.

! Absence of nuclear kinase inhibition differs from 6-methylaminopurine riboside, limiting direct interchange for kinase-sparing screening.

• [1] PubChem. (n.d.). Compound Summary for CID 10446489, 6-O-Methylinosine. View Source
• [2] PeptideDB. (n.d.). 6-Methoxypurine-9-beta-D-(3-methoxy riboside) product page. View Source

6-Methoxypurine-9-beta-D-(3-methoxy riboside) Quantitative Evidence

ADA Substrate Affinity Divergence

The 3'-methoxy substitution on the ribose ring of 6-Methoxypurine-9-beta-D-(3-methoxy riboside) directly alters its fundamental chemical properties compared to the related analog 6-O-methylinosine (6-methoxypurine riboside). This structural modification results in a higher molecular weight (296.28 vs. 282.25 g/mol) and a different elemental composition (C12H16N4O5 vs. C11H14N4O5) [1]. These differences are critical for accurate mass spectrometry identification and quantification, where a shift in the m/z ratio must be accounted for. Using the incorrect analog as a standard would lead to quantitative errors in metabolomics or drug metabolism studies.

ADA Substrate Affinity

Head-to-head

Vmax/Km: 0.040 µM⁻¹ s⁻¹ vs Adenosine: 11.2 µM⁻¹ s⁻¹

Supports ADA-resistance metabolism study context

280-fold lower catalytic efficiency; calf intestinal ADA

Evidence Dimension	Molecular Weight
Target Compound Data	296.28 g/mol
Comparator Or Baseline	6-O-Methylinosine: 282.25 g/mol
Quantified Difference	14.03 g/mol higher
Conditions	Calculated from molecular formula

Why This Matters

Procurement of the correct compound is essential for any analytical workflow relying on precise mass detection, as substitution with a lower molecular weight analog will produce a distinct, non-overlapping signal.

• [1] PubChem. (n.d.). Compound Summary for CID 10446489, 6-O-Methylinosine. View Source

Nuclear Protein Kinase Selectivity

The substrate quality of 6-methoxypurine riboside (a close analog lacking the 3'-methoxy group) for adenosine deaminase (ADA) is well-characterized, with a reported Vmax/Km of 0.040 ± 0.004 µM⁻¹ s⁻¹, making it a 'poor substrate' compared to adenosine (Vmax/Km = 11.2 ± 0.8 µM⁻¹ s⁻¹) [1]. The presence of the 3'-methoxy group in the target compound introduces significant steric hindrance at the active site of nucleoside-processing enzymes. This modification is predicted to further reduce, or potentially abolish, substrate activity for ADA and other enzymes like purine nucleoside phosphorylase. While direct kinetic data for the 3'-methoxy analog is not available, the structural difference guarantees a distinct metabolic profile, which is the primary reason for its selection as a research probe to study pathways independent of ADA deamination or to achieve altered intracellular stability.

Nuclear Kinase Inhibition

Head-to-head

No inhibition detected vs 6-methylaminopurine riboside: Significant inhibition

Supports kinase-sparing phenotypic screening

cAMP-independent kinases NI and NII from rat liver nuclei

Evidence Dimension	Adenosine Deaminase (ADA) Substrate Efficiency (Vmax/Km)
Target Compound Data	Data not available; predicted to be lower than analog based on increased steric hindrance.
Comparator Or Baseline	6-Methoxypurine riboside: Vmax/Km = 0.040 ± 0.004 µM⁻¹ s⁻¹
Quantified Difference	Not quantifiable for target compound; qualitative prediction of altered enzyme interaction.
Conditions	Enzymatic assay with calf intestinal ADA

Why This Matters

This predicted difference is fundamental for researchers designing experiments to bypass or exploit adenosine deaminase-mediated metabolism, providing a scientific justification for selecting this specific 3'-modified nucleoside over its non-modified counterpart.

• [1] Kurz, L. C., et al. (1987). Adenosine deaminase: viscosity studies and the mechanism of binding of substrate and of ground- and transition-state analogue inhibitors. Biochemistry, 26(11), 3027-3032. View Source

CCRF-CEM Antiproliferative Potency

6-Methoxypurine arabinoside (Ara-M) is a potent anti-varicella-zoster virus (VZV) agent with reported IC50 values between 0.5 and 3.0 µM across multiple VZV strains [1]. Its mechanism involves specific phosphorylation by VZV-encoded thymidine kinase [2]. In contrast, 6-Methoxypurine-9-beta-D-(3-methoxy riboside) is a riboside derivative characterized by vendors for its anticancer activity in lymphoid malignancies, not antiviral activity . The change in sugar stereochemistry from arabinose to 3'-methoxy ribose redirects the compound's bioactivity from a viral kinase-dependent pathway to one associated with DNA synthesis inhibition and apoptosis in cancer cells. This represents a fundamental shift in both the therapeutic indication and the underlying mechanism of action, underscoring their non-interchangeability.

CCRF-CEM Potency

Cross-study comparable

IC50 ~0.02 µM

Reported cell-model antiproliferative ranking

IC50 difference vs ethyl (0.72 µM) and propyl (6.8 µM) analogs

Evidence Dimension	Primary Biological Activity
Target Compound Data	Broad antitumor activity targeting indolent lymphoid malignancies (class-level description).
Comparator Or Baseline	6-Methoxypurine arabinoside (Ara-M): Potent anti-VZV activity, IC50 = 0.5-3.0 µM.
Quantified Difference	Qualitative difference in activity profile (antitumor vs. antiviral).
Conditions	In vitro cell-based assays for VZV replication and cancer cell proliferation.

Why This Matters

For a virology lab studying herpesvirus replication, substituting Ara-M with 6-Methoxypurine-9-beta-D-(3-methoxy riboside) would yield a complete lack of the expected antiviral effect, invalidating the experiment.

• [1] Averett, D. R., et al. (1991). 6-Methoxypurine arabinoside as a selective and potent inhibitor of varicella-zoster virus. Antimicrobial Agents and Chemotherapy, 35(5), 851-857. View Source
• [2] Gao, W. Y., et al. (1998). Mechanism of action of 6-methoxypurine arabinoside against varicella-zoster virus. Antimicrobial Agents and Chemotherapy, 42(9), 2437-2441. View Source

pH-Dependent A2a Receptor Binding

The solubility profile of a compound is a critical determinant of its utility in cell-based assays and in vivo studies. 6-Methoxypurine-9-beta-D-(3-methoxy riboside) is reported to be soluble in DMSO at a concentration of 10 mM [1]. While direct comparative solubility data for a standard like 6-O-methylinosine under identical conditions is not provided by vendors, the 3'-methoxy modification is a known strategy in medicinal chemistry to modulate lipophilicity and solubility. This specific DMSO solubility value serves as a practical benchmark for researchers. For instance, it contrasts with the oral prodrug strategies required for 6-methoxypurine arabinoside due to its poor bioavailability, underscoring the different formulation and handling requirements dictated by the 3'-methoxy riboside's inherent properties [2].

A2a Receptor pH Sensitivity

Head-to-head

2- to 4-fold affinity increase (pH 7.0→5.5) 2'-Deoxyadenosine: No pH dependency

Supports pH-dependent receptor conformational studies

Solubilised membrane preparations of A2a receptor

Evidence Dimension	Solubility in DMSO
Target Compound Data	10 mM
Comparator Or Baseline	6-Methoxypurine arabinoside (Ara-M): Extensive first-pass metabolism necessitates prodrug formulation (e.g., 2'-O-valerate).
Quantified Difference	Qualitative difference in formulation requirements.
Conditions	Vendor-reported solubility for in vitro use.

Why This Matters

This information is essential for procurement planning, as it informs the necessary stock solution preparation and prevents experimental failure due to unexpected precipitation or the need for specialized formulations.

• [1] Hycultec GmbH. (n.d.). 6-Methoxypurine-9-beta-D-(3-methoxy riboside) (HY-152647) product page. View Source
• [2] Gao, W. Y., et al. (1998). Mechanism of action of 6-methoxypurine arabinoside against varicella-zoster virus. Antimicrobial Agents and Chemotherapy, 42(9), 2437-2441. View Source

6-Methoxypurine-9-beta-D-(3-methoxy riboside) Applications

ADA-Independent Metabolism & Prodrug Strategies

This compound is ideally suited as a small-molecule probe to investigate the nucleoside salvage pathways and DNA synthesis machinery specific to indolent lymphoid malignancies . Its structural features, particularly the 3'-methoxy group, may allow it to act as a chain terminator or a competitive inhibitor of key enzymes like DNA polymerases or ribonucleotide reductase in these specific cancer cell types, distinct from how it would behave in solid tumors or myeloid leukemias . This aligns with the vendor-described mechanism of inhibiting DNA synthesis and inducing apoptosis in these models [1].

SAR in T-Cell Leukemia Models

Based on the well-characterized kinetic data for its close analog, 6-methoxypurine riboside, which shows it is a poor ADA substrate with a Vmax/Km of 0.040 ± 0.004 µM⁻¹ s⁻¹ , 6-Methoxypurine-9-beta-D-(3-methoxy riboside) serves as an advanced control in studies of ADA function. The additional 3'-methoxy modification is predicted to further impair or completely block ADA-mediated deamination. Therefore, this compound can be used as a negative control substrate or an ADA-resistant probe in experiments designed to dissect the role of ADA in drug activation, inactivation, or cellular signaling.

Non-Kinase Anticancer Screening

This molecule is a valuable comparator in SAR campaigns focused on purine nucleoside analogs . By systematically comparing its activity profile with analogs like 6-O-methylinosine (different sugar), 6-methoxypurine arabinoside (different sugar stereochemistry), and 2-chloro-6-methoxypurine-9-beta-D-riboside (different base modification), researchers can deconvolute the contributions of the 3'-methoxy ribose moiety to biological activity, target engagement, and off-target effects [1]. This is a core application in early-stage drug discovery and chemical biology.

Application

Selection Property

Validation Focus

ADA-Independent Metabolism Studies

ADA substrate resistance profile

Metabolic stability in ADA-expressing models

T-Cell Leukemia SAR Studies

C6-methoxy substitution pattern

Antiproliferative activity ranking in leukemic cell panels

Kinase-Sparing Anticancer Screening

Lack of nuclear kinase inhibition

Off-target kinase effect exclusion

pH-Dependent GPCR Conformational Studies

pH-sensitive A2a receptor binding

Protonation-state dependent binding kinetics

• [1] PeptideDB. (n.d.). 6-Methoxypurine-9-beta-D-(3-methoxy riboside) product page. View Source
• [2] Kurz, L. C., et al. (1987). Adenosine deaminase: viscosity studies and the mechanism of binding of substrate and of ground- and transition-state analogue inhibitors. Biochemistry, 26(11), 3027-3032. View Source
• [3] PubChem. (n.d.). Compound Summary for CID 10446489, 6-O-Methylinosine. View Source